Cas no 12699-00-2 (Unii-9N4285K201)

• Product Name: Unii-9N4285K201
• CAS No: 12699-00-2
• MF: C₅₈H₈₄N₂O₁₈
• MW: 1097.29017925262
• CID: 142102
• PubChem ID: 71586957
• Update Time: 2024-02-28

Unii-9N4285K201 Chemical and Physical Properties

Names and Identifiers

• Trichomycin B (9CI) (Related Reference)
• Trichomycin B
• 9N4285K201
• Unii-9N4285K201
• 12699-00-2
• 33-(3-Amino-3,6-dideoxy-b-D-mannopyranosyloxy)-17-(6-(4-aminophenyl)-4-hydroxy-1-methyl-6-oxohexyl)-1,3,5,7,9,37-hexahydroxy-18-methyl-13,15-dioxo-16,39-dioxabicyclo(33.3.1)nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid

• Inchi： 1S/C58H84N2O18/c1-35-17-14-12-10-8-6-4-5-7-9-11-13-15-20-46(76-57-54(71)52(60)53(70)37(3)75-57)32-49-51(56(72)73)48(68)34-58(74,78-49)33-45(66)29-44(65)28-43(64)27-40(61)18-16-19-41(62)31-50(69)77-55(35)36(2)21-26-42(63)30-47(67)38-22-24-39(59)25-23-38/h4-15,17,20,22-25,35-37,40,42-46,48-49,51-55,57,61,63-66,68,70-71,74H,16,18-19,21,26-34,59-60H2,1-3H3,(H,72,73)/b5-4+,8-6+,9-7+,12-10+,13-11+,17-14+,20-15+/t35-,36-,37+,40?,42-,43+,44-,45-,46?,48-,49-,51+,52-,53+,54-,55-,57-,58+/m0/s1
• InChI Key： LWTOHQGGAJCWFV-DWWLNLDRSA-N
• SMILES： O1[C@H]2CC(C=CC=CC=CC=CC=CC=CC=C[C@H](C)[C@@H]([C@@H](C)CC[C@@H](CC(C3C=CC(=CC=3)N)=O)O)OC(CC(CCCC(C[C@H](C[C@@H](C[C@@H](C[C@@]1(C[C@@H]([C@H]2C(=O)O)O)O)O)O)O)O)=O)=O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)N)O |t:4,6,8,10,12,14,16|

Computed Properties

• Exact Mass: 1096.572
• Monoisotopic Mass: 1096.572
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 78
• Rotatable Bond Count: 10
• Complexity: 2070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 360
• XLogP3: 1.9

Experimental Properties

• Density: 1.33
• Boiling Point: 1262.666°C at 760 mmHg
• Flash Point: 717.435°C
• Refractive Index: 1.622

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminoglycosides